Cas no 1909320-12-2 (5-bromo-N-methyl-1,3-thiazol-2-amine hydrobromide)

• Product Name: 5-bromo-N-methyl-1,3-thiazol-2-amine hydrobromide
• CAS No: 1909320-12-2
• MF: C₄H₆Br₂N₂S
• MW: 273.97683763504
• MDL: MFCD29763370
• CID: 4629085
• PubChem ID: 122163525
• Update Time: 2025-05-28

5-bromo-N-methyl-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-methyl-1,3-thiazol-2-amine hydrobromide
• 5-bromo-N-methylthiazol-2-amine HCl

• MDL： MFCD29763370
• Inchi： 1S/C4H5BrN2S.BrH/c1-6-4-7-2-3(5)8-4;/h2H,1H3,(H,6,7);1H
• InChI Key： WUWBDMAQHBITJL-UHFFFAOYSA-N
• SMILES： N(C1=NC=C(Br)S1)C.Br

Additional information on 5-bromo-N-methyl-1,3-thiazol-2-amine hydrobromide

Comprehensive Overview of 5-bromo-N-methyl-1,3-thiazol-2-amine hydrobromide (CAS No. 1909320-12-2)

5-bromo-N-methyl-1,3-thiazol-2-amine hydrobromide (CAS No. 1909320-12-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated thiazole derivative is widely recognized for its potential applications in drug discovery and material science. With the increasing demand for novel heterocyclic compounds, 5-bromo-N-methyl-1,3-thiazol-2-amine hydrobromide stands out due to its unique structural properties and reactivity.

The compound belongs to the class of thiazole amines, which are known for their diverse biological activities. Researchers are particularly interested in its role as a building block for small molecule inhibitors and bioactive intermediates. Recent studies highlight its utility in the synthesis of anticancer agents and antimicrobial compounds, aligning with the growing focus on precision medicine and antibiotic resistance solutions. Its bromine substituent enhances electrophilic reactivity, making it valuable for cross-coupling reactions in modern synthetic chemistry.

From an industrial perspective, CAS No. 1909320-12-2 is often discussed in forums related to high-value chemical intermediates. Its stability as a hydrobromide salt improves handling and storage, addressing common challenges in process chemistry. Environmental considerations also play a role, as sustainable synthesis methods for such halogenated compounds are a hot topic in green chemistry initiatives. Analytical techniques like HPLC and NMR are typically employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP).

In the context of drug development, this compound’s mechanism of action is frequently explored. Its thiazole core interacts with biological targets such as kinases and G-protein-coupled receptors (GPCRs), making it relevant to neurodegenerative disease and metabolic disorder research. Online searches often link it to queries like "thiazole-based drug candidates 2024" or "brominated heterocycles in medicinal chemistry", reflecting its prominence in cutting-edge science.

The commercial availability of 5-bromo-N-methyl-1,3-thiazol-2-amine hydrobromide has expanded due to its inclusion in catalogues of major chemical suppliers. Pricing trends and bulk synthesis scalability are common concerns among buyers, alongside inquiries about patent status and regulatory compliance. As the pharmaceutical industry shifts toward fragment-based drug design, this compound’s modularity positions it as a key player in combinatorial chemistry libraries.

Emerging applications in material science further elevate its profile. Its incorporation into organic semiconductors and photovoltaic materials is under investigation, tying into global interest in renewable energy technologies. The compound’s electron-withdrawing properties make it suitable for optoelectronic devices, a trending subject in nanotechnology discussions.

To summarize, 5-bromo-N-methyl-1,3-thiazol-2-amine hydrobromide (CAS No. 1909320-12-2) exemplifies the intersection of chemical innovation and multidisciplinary research. Its versatility across life sciences and advanced materials ensures continued relevance, while ongoing studies address challenges like synthetic yield optimization and structure-activity relationships. For researchers navigating high-throughput screening or molecular design, this compound remains a critical tool in the pursuit of scientific breakthroughs.